Acid-responsive microcapsules: the loading–unloading processes†

Chemical Communications Pub Date: 2011-09-30 DOI: 10.1039/C1CC14818D

Abstract

A simple and convenient method to prepare acid-responsive microcapsules by using functionalized single-walled carbon nanotubes and ytterbium triflate has been developed. Fluorescence active compounds were “pre-loaded” or “post-loaded” in the microcapsules and released later in acidic medium. An interesting “zip–unzip” phenomenon was observed while filming the action of acid on microcapsules under a microscope.

Graphical abstract: Acid-responsive microcapsules: the loading–unloading processes
Acid-responsive microcapsules: the loading–unloading processes†
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